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Compound of Interest

Compound Name: Zirconium nitrate

Cat. No.: B079258

An In-depth Technical Guide to the Core Properties of Zirconium Nitrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental properties of zirconium
nitrate, a versatile inorganic compound with significant applications in various research and
industrial fields.

Core Physical and Chemical Properties

Zirconium nitrate, with the chemical formula Zr(NOs)a, is a white, hygroscopic crystalline solid.
[1][2][3] It is highly soluble in water and alcohol.[1][2][3][4] The aqueous solution of zirconium
nitrate is acidic.[2][5][6] It is a noncombustible substance but acts as a strong oxidizing agent,
which can accelerate the burning of combustible materials.[1][2][7] In the presence of a large
guantity of combustible material, an explosion may occur.[1][2][5]
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Property Value

Chemical Formula Zr(NOs)4[3][4]

Molecular Weight 339.24 g/mol [1][4]

Appearance White, hygroscopic crystalline solid[1][2][3]
Odor Odorless[1][8]

Melting Point Decomposes at 100 °C[1][3][4]

Boiling Point Decomposes at 100 °C[3][4]

Solubility Very soluble in water and alcohol[1][2][3][4]
Density 2.192 g/cm3[9]

Refractive Index 1.60 (for pentahydrate)[1][2]

Chemical Structure and Forms

Zirconium nitrate exists in both anhydrous and hydrated forms, with the pentahydrate,
Zr(NOs)a-5H20, being a common form.[2][4] The anhydrous salt is volatile.[3][4] The crystal
structure of zirconium nitrate complexes can be intricate. For instance, in the complex cation
[Zr(NO3)3(H20)3]*, the zirconium atom is coordinated by three water molecules and three
bidentate nitrate groups, resulting in a tricapped trigonal prismatic coordination polyhedron
formed by nine oxygen atoms.[10] The pentanitrato complex, Zr(NOs)s~, features all nitrate
groups as bidentate, adopting a bicapped square antiprism shape.[4]

Synthesis and Reactivity

Synthesis:
There are several methods for the synthesis of zirconium nitrate.

e Anhydrous Zirconium Nitrate: The anhydrous form can be prepared by the reaction of
zirconium tetrachloride with dinitrogen pentoxide.[3][4] The product from this reaction can be
purified through vacuum sublimation.[3][4]
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e Zirconium Nitrate Pentahydrate: The pentahydrate form can be synthesized by dissolving
zirconium dioxide in nitric acid, followed by evaporation of the solution to dryness.[3][4] It is
noteworthy that dissolving zirconium metal in nitric acid is not a viable method for producing
zirconium nitrate because zirconium is highly resistant to nitric acid.[3][4] Another method
involves the reaction of zirconium hydroxide with nitric acid.[11][12]

Reactivity:

Zirconium nitrate is a strong oxidizing agent.[1][3] It can react explosively with reducing
agents like phosphorus and tin(ll) chloride.[2] Mixtures with alkyl esters can also be explosive
due to the formation of alkyl nitrates.[2] When heated, it decomposes to zirconium dioxide,
releasing toxic nitrogen oxides.[1][3] In an aqueous solution, the addition of a base like
ammonium hydroxide will cause the precipitation of zirconium hydroxide.[4]

Applications in Research

Zirconium nitrate is a precursor for the synthesis of various zirconium-based materials.[13] It
is used in the production of zirconia (ZrOz) nanoparticles, which have applications in advanced
ceramics and fuel cells.[13][14] It also serves as a catalyst in several organic reactions,
including the nitration of aromatic compounds and the formation of N-substituted pyrroles.[3][4]
[13] Furthermore, zirconium nitrate is used as a chemical vapor deposition precursor for
creating thin films of zirconium compounds.[4] Other applications include its use as a
preservative, an analytical standard for zirconium, and in the preparation of other zirconium
salts.[1][4][11]

Safety and Handling

Zirconium nitrate is a hazardous substance and should be handled with appropriate safety
precautions.
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Hazard Description

Oxidizer May intensify fire; strong oxidizer.[1][15][16]

Causes severe skin burns and serious eye

Skin and Eye Damage
damage.[1][15][17]

Inhalation of dust may irritate the nose and

Inhalation
throat.[2][5]

Ingestion May be harmful if swallowed.[18]
While noncombustible, it accelerates the

Fire Hazard burning of combustible materials.[1][2][7] Toxic
oxides of nitrogen are produced in a fire.[1][2][7]
An explosion may result if large quantities are
involved in a fire or if mixed with finely divided

Explosion Hazard combustible materials.[1][2][5] Prolonged

exposure to heat may also result in an
explosion.[1][2][5]

Personal Protective Equipment (PPE): When handling zirconium nitrate, it is essential to wear
protective gloves, clothing, and eye/face protection.[15][16][17] In case of dust formation, a
respirator should be used.[19]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[8][16] Keep
away from combustible materials.[15]

Experimental Protocol: Synthesis of Zirconium
Nitrate Pentahydrate

This protocol details the synthesis of zirconium nitrate pentahydrate from zirconium
hydroxide.

Materials:

e Zirconium hydroxide (Zr(OH)a)
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e Concentrated nitric acid (HNOs)
 Distilled water

o Beaker

e Stirring rod

e Heating plate

e Evaporating dish

Procedure:

o Carefully add a stoichiometric amount of concentrated nitric acid to a beaker containing a
known quantity of zirconium hydroxide.

o Gently stir the mixture. The reaction is exothermic and will produce heat.

e Once the reaction is complete and the zirconium hydroxide has dissolved, a clear solution of
zirconium nitrate will be formed.

» Transfer the solution to an evaporating dish.
e Gently heat the solution to evaporate the water.
» Continue evaporation until a crystalline solid, zirconium nitrate pentahydrate, is formed.

» Allow the crystals to cool in a desiccator to prevent moisture absorption.

Experimental Workflow Diagram

Dissolve Zirconium Hydroxide

Clear Solution Formed | g R Zirconium Nitrate
Solution Crystallization Cool and Dry Crystals Pentahydrate

in Nitric Acid Stir Mixture

Click to download full resolution via product page
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Capt

ion: Synthesis of Zirconium Nitrate Pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079258#zirconium-nitrate-basic-properties-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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